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Compound of Interest

Compound Name: 3-Bromohexan-2-one

Cat. No.: B1654935 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for

3-Bromohexan-2-one. A complete Safety Data Sheet (SDS) for this specific compound was

not available at the time of writing. The information herein is supplemented with data from

structurally similar compounds and general laboratory safety practices. It is imperative to

conduct a thorough risk assessment before handling this chemical and to consult a certified

safety professional.

Introduction
3-Bromohexan-2-one is a halogenated ketone used in organic synthesis. As with any reactive

chemical, understanding its hazard profile and proper handling procedures is crucial to ensure

the safety of laboratory personnel and the integrity of research. This guide provides an in-depth

overview of the known safety information, handling precautions, and emergency procedures for

3-Bromohexan-2-one.

Hazard Identification and Classification
Based on available GHS (Globally Harmonized System of Classification and Labelling of

Chemicals) data, 3-Bromohexan-2-one is classified as harmful if swallowed.[1][2][3]

GHS Classification: Acute Toxicity, Oral, Category 4.[1][3]
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Signal Word: Warning.[2][3]

Hazard Statement: H302 - Harmful if swallowed.[1][2][3]

Due to the presence of a bromine atom and a ketone functional group, it should be treated as a

potential irritant to the skin and eyes, and its vapors may cause respiratory irritation. While

specific data is unavailable for 3-Bromohexan-2-one, structurally similar bromoalkanes are

classified as flammable liquids that can cause skin and eye irritation.[4][5] Therefore, it is

prudent to handle this compound with appropriate precautions to mitigate these potential risks.

Physical and Chemical Properties
Detailed experimental data on the physical and chemical properties of 3-Bromohexan-2-one is

limited. The following table summarizes available computed and basic identification data.

Property Value Source

Chemical Formula C₆H₁₁BrO [1][3][6]

Molecular Weight 179.05 g/mol [1][3][6]

CAS Number 29584-99-4 [1][2][6]

Appearance Data Not Available

Odor Data Not Available

Boiling Point Data Not Available

Melting Point Data Not Available

Density Data Not Available

Flash Point Data Not Available

Solubility in Water Data Not Available (Likely low)

LogP (Computed) 2.139 [6]

Polar Surface Area (PSA) 17.07 Å² [6]

Toxicological Information
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The primary known toxicological effect of 3-Bromohexan-2-one is its acute oral toxicity.[1][3]

Route of Exposure Toxicity Data Classification

Oral Data Not Available (LD50)
Category 4 (Harmful if

swallowed)[1][3]

Dermal Data Not Available
Not Classified (Handle as

potential irritant)

Inhalation Data Not Available
Not Classified (Handle as

potential irritant)

Symptoms of Exposure:

Ingestion: May cause nausea, vomiting, and abdominal pain.

Skin Contact: May cause redness and irritation.

Eye Contact: May cause redness, pain, and irritation.

Inhalation: May cause coughing and respiratory tract irritation.

Handling and Storage
Personal Protective Equipment (PPE)
A comprehensive risk assessment should guide the selection of appropriate PPE. The following

are minimum recommendations:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

Skin and Body Protection: Laboratory coat, long pants, and closed-toe shoes.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If the

potential for vapor inhalation is high, a respirator with an appropriate organic vapor cartridge

may be necessary.
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Safe Handling Practices
Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation of

vapors.

Avoid contact with skin, eyes, and clothing.[4]

Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Wash hands thoroughly after handling.[2]

Keep the container tightly closed when not in use.

Ground and bond containers when transferring material to prevent static discharge, as

related compounds are flammable.[4]

Use non-sparking tools and explosion-proof equipment if flammability is a concern.[4]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, open flames, and other sources of ignition.

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First Aid Measures

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell.[2] Rinse

mouth.[2] Do NOT induce vomiting.

If on Skin: Remove contaminated clothing immediately. Rinse skin with plenty of water. If skin

irritation occurs, get medical advice/attention.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.
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If Inhaled: Move the person to fresh air and keep at rest in a position comfortable for

breathing. If respiratory symptoms develop, seek medical attention.

Fire-Fighting Measures
While the flammability of 3-Bromohexan-2-one is not definitively known, it is prudent to treat it

as potentially flammable.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[4]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Combustion may produce toxic and irritating gases, including carbon

oxides and hydrogen bromide.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures (Spill Cleanup)
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Control Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks).

Containment: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill. Do

not use combustible materials like sawdust.

Cleanup: Carefully collect the absorbed material using non-sparking tools and place it into a

suitable, labeled container for hazardous waste disposal.

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.
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Waste Disposal: Dispose of all contaminated materials as hazardous waste in accordance

with local, state, and federal regulations.

Experimental Protocols
General Protocol for Handling 3-Bromohexan-2-one

Preparation: Before starting any experiment, review this safety guide and any available SDS

for similar compounds. Ensure all necessary PPE is available and in good condition. Set up

the experiment in a designated area, preferably within a chemical fume hood.

Dispensing: Carefully measure and dispense the required amount of 3-Bromohexan-2-one.

Keep the container sealed when not in use.

Reaction: If heating the substance, use a well-controlled heating source (e.g., heating

mantle, oil bath) and monitor the reaction closely. Ensure the apparatus is properly

assembled and vented.

Work-up: After the reaction is complete, quench and work up the reaction mixture under

appropriate safety controls.

Waste Disposal: Segregate all waste containing 3-Bromohexan-2-one into a properly

labeled hazardous waste container.

Visualizations
Spill Response Workflow
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Spill of 3-Bromohexan-2-one
Occurs

Assess the Situation
(Size, Location, Hazards)

Is the spill large or
uncontrollable?

Evacuate Area
Alert Emergency Services

(e.g., EH&S)

Yes

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

No (Minor Spill)

Ensure Proper Ventilation
(Fume Hood)

Eliminate Ignition Sources

Contain Spill with
Inert Absorbent

Collect Absorbed Material
(Use Non-Sparking Tools)

Place in Labeled
Hazardous Waste Container

Decontaminate Spill Area

Report Incident to Supervisor

Click to download full resolution via product page

Caption: Workflow for responding to a minor spill of 3-Bromohexan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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